![molecular formula C11H11NO4 B1440935 Ethyl 6-methoxybenzo[D]isoxazole-3-carboxylate CAS No. 57764-51-9](/img/structure/B1440935.png)
Ethyl 6-methoxybenzo[D]isoxazole-3-carboxylate
Overview
Description
“Ethyl 6-methoxybenzo[D]isoxazole-3-carboxylate” is a chemical compound with the molecular formula C11H11NO4 . It is also known by other names such as “6-Methoxybenzisoxazole-3-carboxylic acid ethyl ester” and "6-methoxy-1,2-benzoxazole-3-carboxylic acid ethyl ester" .
Molecular Structure Analysis
The molecular structure of “Ethyl 6-methoxybenzo[D]isoxazole-3-carboxylate” can be represented as 1S/C11H11NO4/c1-3-15-11(13)10-8-5-4-7(14-2)6-9(8)16-12-10/h4-6H,3H2,1-2H3 .
Physical And Chemical Properties Analysis
“Ethyl 6-methoxybenzo[D]isoxazole-3-carboxylate” is a white solid . It has a molecular weight of 221.21 .
Scientific Research Applications
Anticancer Agent Development
Isoxazoles, such as Ethyl 6-methoxybenzo[D]isoxazole-3-carboxylate, have shown promise in the development of anticancer agents. The isoxazole ring is found in many bioactive natural products and synthetic drugs, exhibiting significant properties when synthetically modified . These compounds have been studied for their therapeutic potential against various cancer types.
Antibacterial and Antifungal Applications
The antibacterial and antifungal properties of isoxazoles make them valuable in the search for new antibiotics. With increasing resistance to existing drugs, the synthesis of isoxazoles like Ethyl 6-methoxybenzo[D]isoxazole-3-carboxylate provides a pathway to develop novel antibacterial and antifungal agents .
Anti-inflammatory and Analgesic Uses
Isoxazole derivatives are known for their anti-inflammatory and analgesic activities. They can be used to develop drugs that alleviate pain and reduce inflammation, which is crucial in the treatment of conditions like arthritis and other inflammatory diseases .
Antituberculosis Activity
The fight against tuberculosis (TB) has been bolstered by the discovery of isoxazole compounds that exhibit antituberculosis activity. Ethyl 6-methoxybenzo[D]isoxazole-3-carboxylate could be a precursor in synthesizing drugs aimed at combating TB .
Antioxidant Properties
Isoxazoles have been identified to possess antioxidant properties, which are essential in protecting cells from oxidative stress. This characteristic is beneficial in preventing diseases associated with oxidative damage, such as neurodegenerative disorders .
Antihypertensive and Cardiovascular Drug Research
Research into cardiovascular diseases has highlighted the potential of isoxazoles in developing antihypertensive drugs. Ethyl 6-methoxybenzo[D]isoxazole-3-carboxylate could contribute to the synthesis of compounds that manage blood pressure and improve heart health .
properties
IUPAC Name |
ethyl 6-methoxy-1,2-benzoxazole-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO4/c1-3-15-11(13)10-8-5-4-7(14-2)6-9(8)16-12-10/h4-6H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLXHPBNAZNALMW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NOC2=C1C=CC(=C2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50692999 | |
Record name | Ethyl 6-methoxy-1,2-benzoxazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50692999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-methoxybenzo[D]isoxazole-3-carboxylate | |
CAS RN |
57764-51-9 | |
Record name | Ethyl 6-methoxy-1,2-benzoxazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50692999 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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